Cas no 142608-64-8 (Ethanesulfonic acid,2-[[(1b,3a,5b,7a)-1,3,7,14-tetrahydroxy-24-oxocholan-24-yl]amino]-(9CI))

• Product Name: Ethanesulfonic acid,2-[[(1b,3a,5b,7a)-1,3,7,14-tetrahydroxy-24-oxocholan-24-yl]amino]-(9CI)
• CAS No: 142608-64-8
• MF: C₂₆H₄₅NO₈S
• MW: 531.702407598495
• CID: 150842
• PubChem ID: 197467
• Update Time: 2025-04-19

Ethanesulfonic acid,2-[[(1b,3a,5b,7a)-1,3,7,14-tetrahydroxy-24-oxocholan-24-yl]amino]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-[[(1b,3a,5b,7a)-1,3,7,14-tetrahydroxy-24-oxocholan-24-yl]amino]-(9CI)
• 2-[[(4R)-4-[(1R,3S,5S,7R,10S,13R,17R)-1,3,7,14-tetrahydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• 2-{[(1beta,3alpha,5beta,7alpha,8xi,9xi,14xi)-1,3,7,14-tetrahydroxy-24-oxocholan-24-yl]amino}ethanesulfonic acid
• Tauro-1-hydroxycholic acid
• Tauro-CA-1beta-ol
• 142608-64-8
• 1,3,7,14-Tetrahydroxy-N-(2-sulfoethyl)cholan-24-imidic acid
• Tauro 1-hydroxycholic Acid
• DTXSID60931543

• Inchi： 1S/C26H45NO8S/c1-15(4-5-22(31)27-10-11-36(33,34)35)18-7-9-26(32)23-19(6-8-24(18,26)2)25(3)16(13-20(23)29)12-17(28)14-21(25)30/h15-21,23,28-30,32H,4-14H2,1-3H3,(H,27,31)(H,33,34,35)/t15-,16+,17+,18-,19?,20?,21-,23?,24-,25+,26?/m1/s1
• InChI Key： ZZBPROOCQLCTDL-HOUTWHNLSA-N
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CCC2(C3C(C[C@@H]4C[C@@H](C[C@H]([C@]4(C)C3CC[C@@]21C)O)O)O)O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 531.287
• Monoisotopic Mass: 531.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.331
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.587